Cas no 2680731-44-4 (benzyl N-(1-{2-hydroxy-3-methoxy(methyl)aminopropyl}-1H-pyrazol-4-yl)carbamate)

• Product Name: benzyl N-(1-{2-hydroxy-3-methoxy(methyl)aminopropyl}-1H-pyrazol-4-yl)carbamate
• CAS No: 2680731-44-4
• MF: C₁₆H₂₂N₄O₄
• MW: 334.370283603668
• CID: 5623042
• PubChem ID: 165936341
• Update Time: 2025-05-24

benzyl N-(1-{2-hydroxy-3-methoxy(methyl)aminopropyl}-1H-pyrazol-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28296174
• benzyl N-(1-{2-hydroxy-3-[methoxy(methyl)amino]propyl}-1H-pyrazol-4-yl)carbamate
• 2680731-44-4
• benzyl N-(1-{2-hydroxy-3-methoxy(methyl)aminopropyl}-1H-pyrazol-4-yl)carbamate

• Inchi： 1S/C16H22N4O4/c1-19(23-2)10-15(21)11-20-9-14(8-17-20)18-16(22)24-12-13-6-4-3-5-7-13/h3-9,15,21H,10-12H2,1-2H3,(H,18,22)
• InChI Key： WENQABXIRUFLET-UHFFFAOYSA-N
• SMILES： OC(CN(C)OC)CN1C=C(C=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 334.16410520g/mol
• Monoisotopic Mass: 334.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 88.8Ų

Additional information on benzyl N-(1-{2-hydroxy-3-methoxy(methyl)aminopropyl}-1H-pyrazol-4-yl)carbamate

Introduction to Benzyl N-(1-{2-hydroxy-3-methoxy(methyl)aminopropyl}-1H-pyrazol-4-yl)carbamate and Its Applications

Benzyl N-(1-{2-hydroxy-3-methoxy(methyl)aminopropyl}-1H-pyrazol-4-yl)carbamate, a compound with the CAS number 2680731-44-4, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, making it a subject of extensive study in medicinal chemistry. The structure of this molecule incorporates several key functional groups that contribute to its unique chemical properties and reactivity, which are essential for its role in various biochemical pathways.

The molecular framework of Benzyl N-(1-{2-hydroxy-3-methoxy(methyl)aminopropyl}-1H-pyrazol-4-yl)carbamate is characterized by the presence of a benzyl group, a carbamate moiety, and a pyrazole ring. These components are strategically positioned to interact with biological targets, thereby influencing cellular processes. The benzyl group, for instance, often serves as a protecting group in organic synthesis but can also participate in hydrophobic interactions within biological systems. The carbamate group is known for its ability to form hydrogen bonds, which is crucial for binding to biological targets with high specificity. The pyrazole ring, on the other hand, is a heterocyclic aromatic compound that has been widely studied for its pharmacological properties.

Recent advancements in the field of drug discovery have highlighted the importance of multifunctional compounds that can modulate multiple biological pathways simultaneously. Benzyl N-(1-{2-hydroxy-3-methoxy(methyl)aminopropyl}-1H-pyrazol-4-yl)carbamate exemplifies this trend, as its structural features allow it to interact with various enzymes and receptors. For instance, studies have shown that this compound can inhibit the activity of certain kinases, which are enzymes that play a critical role in cell signaling pathways. By modulating kinase activity, this compound may have therapeutic potential in treating diseases such as cancer and inflammatory disorders.

The synthesis of Benzyl N-(1-{2-hydroxy-3-methoxy(methyl)aminopropyl}-1H-pyrazol-4-yl)carbamate involves a series of carefully orchestrated chemical reactions that highlight the expertise of organic chemists in designing complex molecules. The process typically begins with the preparation of the pyrazole core, which is then functionalized with the appropriate substituents. The introduction of the 2-hydroxy-3-methoxy(methyl)amino group requires precise control over reaction conditions to ensure high yield and purity. Once the core structure is established, the benzyl carbamate group is introduced through nucleophilic substitution or other coupling reactions.

The pharmacological properties of Benzyl N-(1-{2-hydroxy-3-methoxy(methyl)aminopropyl}-1H-pyrazol-4-yl)carbamate have been extensively studied in both in vitro and in vivo models. These studies have revealed its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For example, research has demonstrated its ability to inhibit the growth of tumor cells by blocking key signaling pathways that promote cancer progression. Additionally, preclinical studies have shown promising results in reducing inflammation by modulating immune responses.

The development of new drugs often involves the optimization of lead compounds to improve their efficacy and safety profiles. In the case of Benzyl N-(1-{2-hydroxy-3-methoxy(methyl)aminopropyl}-1H-pyrazol-4-yl)carbamate, researchers have focused on enhancing its bioavailability and reducing potential side effects. This has been achieved through structural modifications that improve solubility and metabolic stability. Furthermore, computational modeling techniques have been employed to predict how different structural changes will affect the compound's interactions with biological targets.

The future prospects for Benzyl N-(1-{2-hydroxy-3-methoxy(methyl)aminopropyl}-1H-pyrazol-4-yl)carbamate are promising, with ongoing research aimed at uncovering new therapeutic applications. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that can effectively target these mechanisms. The compound's unique structural features make it a versatile tool for drug discovery, and it is likely to remain a focus of interest for medicinal chemists worldwide.

In conclusion, Benzyl N-(1-{2-hydroxy-3-methoxy(methyl)aminopropyl}-1H-pyrazol-4-yl)carbamate (CAS number 2680731-44-4) is a remarkable compound with significant potential in pharmaceutical applications. Its complex structure and diverse functional groups make it an excellent candidate for further research into new treatments for various diseases. As advancements continue to be made in synthetic chemistry and drug discovery technologies, compounds like this one will play an increasingly important role in developing innovative therapies that improve human health.